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Compound Focus: Diphenylpyraline Hydrochloride

Cat. No.: S526274

Solubility and Basic Physicochemical Data

The table below summarizes the fundamental solubility data and key properties of Diphenylpyraline
hydrochloride (CAS 132-18-3, Molecular Weight: 317.85 g/mol, Formula: C19H24CINO) from supplier
catalogs [1] [2] [3].

Property Value / Description

Molecular Weight 317.85 g/mol [1] [2] [3]

Appearance White to off-white solid powder [2] [3]
Melting Point 203-205 °C (lit.) [2]

Log P 4.626 [2]

Solubility in Water ~100 mg/mL (~314.61 mM) [2] [3]
Solubility in DMSO > 100 mg/mL (~314.61 mM) [1] [2] [3]

Enhanced Analytical Detection Method
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Diphenylpyraline HCl (DPP) has weak native fluorescence, which can limit sensitive analytical detection.
The following micellar-enhanced spectrofluorimetric method uses sodium dodecyl sulfate (SDS) to
significantly boost the fluorescence intensity, allowing for determination at the nano-level, even in spiked

human plasma [4].

Detailed Protocol [4]:

¢ Instrument Parameters: Use a spectrofluorometer with an excitation wavelength of 225 nm and
record the emission spectrum at 286 nm. Set the slit width to 10 nm and the scanning speed to 1000
nm/min.

o Buffer Preparation: Prepare a buffer solution at pH 5. The research used sodium acetate trihydrate,
glacial acetic acid, and orthophosphoric acid, but a standard acetate buffer is suitable.

¢ Micellar Solution: Incorporate the anionic surfactant Sodium Dodecyl Sulfate (SDS) into the buffer.
The micellar environment restricts the molecular movement of DPP, increasing its rigidity and
guantum yield, leading to a dramatic enhancement of the fluorescence signal.

¢ Analysis: Dissolve and dilute your DPP samples in this SDS-buffer solution for measurement. This
method is highly sensitive and can be validated for the determination of DPP in pharmaceutical
tablets and biological matrices like plasma.

In Vivo Formulation Preparation Guide

For animal experiments, achieving a clear and stable solution for administration is crucial. Below are step-
by-step protocols for preparing working solutions of Diphenylpyraline hydrochloride, adapted from

supplier recommendations [2] [3].

Formulation 1: Aqueous-Based Solution for Intraperitoneal Injection This protocol creates a clear

solution using sequential addition of solvents [2] [3].

Formulation 2: Corn Oil-Based Solution for Oral Administration This protocol is suitable for

preparations requiring an oil-based vehicle [2].

Troubleshooting Common Solubility Issues

The following diagram and table outline common problems and verified solutions based on the gathered

data.
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Challenge

Possible Cause

Verified Solution & Notes

Low analytical
sensitivity

Precipitation in
aqueous buffers

Need for in vivo
formulation

Weak native
fluorescence of the
compound [4]

High concentration
or improper solvent
system

Requirement for a
stable, administrable
solution

Use micellar enhancement with SDS at pH 5 to boost
fluorescence intensity [4].

The compound is highly soluble in water and DMSO (up to
100 mg/mL). For in vivo doses requiring lower
concentrations, use the co-solvent systems detailed
above [2] [3].

Follow the sequential DMSO-PEG300-Tween80-Saline or
DMSO-Corn Oil protocols. Always add co-solvents in the
specified order and ensure the solution is clear before
proceeding or administering [2] [3].

Key Considerations for Researchers

¢ Sequential Mixing is Critical: When preparing in vivo formulations, always add co-solvents in the

specified sequence and ensure the solution is clear at each step before adding the next component

[2].

¢ Solubility vs. Stability: While the compound is highly soluble in water and DMSO, always consider
chemical stability for long-term storage. Supplier data suggests storing stock solutions at -20°C in a

sealed, moisture-free environment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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diphenylpyraline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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